Cas no 51946-13-5 (sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate)
51946-13-5 structure
Product Name:sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate
CAS No:51946-13-5
MF:C13H27NaO5S
MW:318.405254602432
CID:1575389
PubChem ID:23677322
Update Time:2025-04-21
sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate
- 1-propanesulfonic acid, 3-(decyloxy)-2-hydroxy-, sodium salt (1:1)
- 3-(Decyloxy)-2-hydroxy-1-propanesulfonic acid sodium salt
- sodium,3-decoxy-2-hydroxypropane-1-sulfonate
- AXDVKHJWFROUKL-UHFFFAOYSA-M
- 1-Propanesulfonic acid, 2-hydroxy-3-(decyloxy)-, monosodium salt
- 51946-13-5
- DTXSID60885976
- 3-Decyloxy-2-hydroxypropanesulfonic acid, sodium salt
- DB-314674
- 1-Propanesulfonic acid, 3-(decyloxy)-2-hydroxy-, monosodium salt
-
- Inchi: 1S/C13H28O5S.Na/c1-2-3-4-5-6-7-8-9-10-18-11-13(14)12-19(15,16)17;/h13-14H,2-12H2,1H3,(H,15,16,17);/q;+1/p-1
- InChI Key: AXDVKHJWFROUKL-UHFFFAOYSA-M
- SMILES: S(CC(COCCCCCCCCCC)O)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 318.14781
- Monoisotopic Mass: 318.14768941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 290
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95Ų
Experimental Properties
- PSA: 86.66
sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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